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Compound of Interest

Compound Name: 3-Formyl-8-methoxychromone

Cat. No.: B15069527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antimicrobial activity of various metal

complexes derived from 3-formylchromone. The data presented herein is collated from multiple

research studies to offer an objective overview of their performance against a range of

microbial pathogens. Detailed experimental protocols for the synthesis of the parent ligand and

its metal complexes, along with the antimicrobial screening methods, are provided to ensure

reproducibility.

Comparative Antimicrobial Activity
The antimicrobial efficacy of 3-formylchromone and its metal complexes has been evaluated

against several pathogenic bacterial and fungal strains. The primary methods reported are the

disc diffusion and agar well diffusion assays, where the diameter of the inhibition zone is

measured to quantify the antimicrobial activity.

Antibacterial Activity
The following tables summarize the zone of inhibition data for various metal complexes of 3-

formylchromone and its derivatives against Gram-positive and Gram-negative bacteria.

Table 1: Zone of Inhibition (mm) of 3-Formylchromone Metal Complexes Against Gram-Positive

Bacteria
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Compound/Comple
x

Staphylococcus
aureus

Bacillus subtilis Reference

3-Formylchromone

(Ligand)
- - [1]

[Ni(L)₂(OAc)₂]·H₂O 15 20 [1]

[Co(L)₂(OAc)₂]·H₂O 14 18 [1]

[Cu(L)Cl]₂ Moderate to High Moderate to High [2]

[Zn(II) Complex] - - [3][4]

Cephalothin

(Standard)
25 30 [1]

Chloramphenicol

(Standard)
28 32 [1]

L = 3-Formylchromone '-' indicates data not available or not active.

Table 2: Zone of Inhibition (mm) of 3-Formylchromone Metal Complexes Against Gram-

Negative Bacteria
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Compound/Co
mplex

Escherichia
coli

Salmonella
typhimurium

Pseudomonas
aeruginosa

Reference

3-

Formylchromone

(Ligand)

- - - [1]

[Ni(L)₂(OAc)₂]·H₂

O
12 10 - [1]

[Co(L)₂(OAc)₂]·H

₂O
11 9 - [1]

[Cu(L)Cl]₂ Moderate to High Moderate to High Moderate to High [2]

[Zn(II) Complex] - - - [3][4]

Cephalothin

(Standard)
22 20 - [1]

Chloramphenicol

(Standard)
26 24 - [1]

L = 3-Formylchromone '-' indicates data not available or not active.

Antifungal Activity
The antifungal potential of these complexes has also been investigated, with notable activity

observed against Candida albicans.

Table 3: Zone of Inhibition (mm) of 3-Formylchromone Metal Complexes Against Fungi
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Compound/Comple
x

Candida albicans
Aspergillus
fumigatus

Reference

3-Formylchromone

(Ligand)
- - [1]

[Ni(L)₂(OAc)₂]·H₂O 22 16 [1]

[Co(L)₂(OAc)₂]·H₂O 20 14 [1]

Cycloheximide

(Standard)
28 25 [1]

L = 3-Formylchromone '-' indicates data not available or not active.

Experimental Protocols
Synthesis of 3-Formylchromone
The synthesis of 3-formylchromone is typically achieved through the Vilsmeier-Haack reaction

of a substituted 2-hydroxyacetophenone.[5][6]

Materials:

Substituted 2-hydroxyacetophenone

Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Ice-cold water

Procedure:

Cool dimethylformamide (DMF) in an ice-water bath.

Add the substituted 2-hydroxyacetophenone to the cooled DMF with vigorous stirring.

Slowly add phosphorus oxychloride (POCl₃) dropwise to the mixture.
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Allow the resulting thick mass to stand at room temperature overnight.

Decompose the reaction mixture by pouring it into ice-cold water.

The solid product that precipitates is filtered, washed with water, and recrystallized from a

suitable solvent like ethanol to yield the pure 3-formylchromone.[6]

Synthesis of Metal Complexes
The metal complexes of 3-formylchromone are generally synthesized by reacting the ligand

with a corresponding metal salt in an appropriate solvent.[1]

Materials:

3-Formylchromone (Ligand)

Metal salt (e.g., Ni(OAc)₂·4H₂O, Co(OAc)₂·4H₂O, CuCl₂·2H₂O)

Methanol or Ethanol

Procedure:

Dissolve the 3-formylchromone ligand in hot methanol or ethanol.

In a separate flask, dissolve the metal salt in the same solvent.

Add the metal salt solution dropwise to the heated ligand solution with constant stirring.

Reflux the reaction mixture for several hours (typically 5-10 hours).

A precipitate of the metal complex will form.

Cool the mixture to room temperature, filter the precipitate, wash it with the solvent, and dry

it over a desiccant.[1]

Antimicrobial Activity Assay (Disc Diffusion Method)
The antimicrobial activity of the synthesized compounds is commonly determined using the

disc diffusion method.[1][7]
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Materials:

Nutrient agar or Mueller-Hinton agar

Sterile Petri dishes

Bacterial or fungal cultures

Sterile cotton swabs

Sterile filter paper discs (6 mm diameter)

Solutions of test compounds and standard antibiotics in a suitable solvent (e.g., DMSO)

Incubator

Procedure:

Prepare and sterilize the nutrient agar medium and pour it into sterile Petri dishes.

Prepare a uniform suspension of the test microorganism (bacterial or fungal) in a sterile

saline solution.

Inoculate the agar plates by evenly spreading the microbial suspension using a sterile cotton

swab.

Impregnate the sterile filter paper discs with a known concentration of the test compounds

and the standard antibiotic.

Place the impregnated discs on the surface of the inoculated agar plates.

Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48-72 hours for fungi.

Measure the diameter of the zone of inhibition around each disc in millimeters.[1][7]

Visualizations
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Experimental Workflow for Synthesis and Antimicrobial
Screening

Workflow for Synthesis and Antimicrobial Screening of 3-Formylchromone Metal Complexes

Synthesis

Antimicrobial Screening

Start: 2-Hydroxyacetophenone

Vilsmeier-Haack Reaction
(DMF, POCl3)

3-Formylchromone
(Ligand)

Complexation Reaction
(Reflux in Solvent)
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(e.g., NiCl2, CoCl2)

Metal Complex of
3-Formylchromone
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Caption: Synthesis and antimicrobial screening workflow.

Proposed Mechanism of Antimicrobial Action
While the precise signaling pathways for the antimicrobial action of 3-formylchromone metal

complexes are not yet fully elucidated, the enhanced activity of the metal complexes compared

to the free ligand is often attributed to chelation theory.

Proposed General Mechanism of Antimicrobial Action
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Caption: Chelation-based antimicrobial mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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